3,5-Difluoro-2-methylbenzaldehyde
Overview
Description
3,5-Difluoro-2-methylbenzaldehyde is a chemical compound with the molecular formula C8H6F2O . It has a molecular weight of 156.13 g/mol .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H6F2O/c1-5-6(4-11)2-7(9)3-8(5)10/h2-4H,1H3
. This code provides a specific representation of the molecule’s structure. Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a cool, dry place .Scientific Research Applications
Synthesis and Anticancer Activity
3,5-Difluoro-2-methylbenzaldehyde has been utilized in the synthesis of fluorinated analogues of combretastatin A-4. These compounds have shown significant in vitro anticancer properties, retaining the potent cell growth inhibitory properties of their non-fluorinated counterparts (Lawrence et al., 2003).
Fluorescent pH Sensor Development
This compound has also been involved in the development of a highly selective fluorescent pH sensor. It shows a significant increase in fluorescence intensity within a specific pH range, valuable for studying biological organelles (Saha et al., 2011).
Spectroscopic and Theoretical Analysis
The compound has been subject to density functional theory calculations and spectroscopic (FT-IR, FT-RAMAN) analysis, providing insights into its molecular geometry, vibrational frequencies, and Raman scattering activities. This kind of research is crucial for understanding the fundamental properties of the molecule (Iyasamy et al., 2016).
Catalytic Reactions
In catalysis, this compound has been involved in self-terminated cascade reactions for the production of methylbenzaldehydes from ethanol. These reactions are important for the selective conversion of bioethanol to value-added chemicals (Moteki et al., 2016).
Pheromone Synthesis
This compound plays a role in the synthesis of components for astigmatidmites, acting as alarm and sex pheromones. Establishing convenient synthesis methods for such compounds is vital for developing practical applications of these pheromones (Noguchi et al., 1997).
Conformational Studies
Conformational studies of fluoroaldehyde groups in compounds like this compound have been conducted to understand their structural preferences. These studies, based on long-range spin–spin coupling constants, provide insights into the favored conformations of such molecules in different solvents (Schaefer et al., 1980).
Metal Complex Synthesis
This compound has been used in the synthesis of zinc(II) and copper(II) complexes with macrocyclic heteronucleating ligands. The study of these complexes contributes to the understanding of coordination chemistry and the properties of these metal complexes (Arion et al., 1998).
Organic Synthesis and Catalysis
In organic synthesis and catalysis, this compound is involved in the selective oxidation of benzyl alcohols to aromatic aldehydes. This process is significant for producing compounds like 4-methylbenzaldehyde in an environmentally friendly manner (Wu et al., 2016).
Reaction Mechanisms
The compound's role in various reaction mechanisms, such as the lithiation of aryl benzyl ethers, has been studied. Understanding these mechanisms is crucial for advancing synthetic chemistry (Chodakowski et al., 2005).
Infrared Spectroscopy
Matrix-isolation infrared spectroscopy of difluorobenzaldehydes, including isomers like this compound, provides valuable data on their spectroscopic behavior, aiding in the study of molecular structures and their interactions (Itoh et al., 2011).
Mechanism of Action
Mode of Action
Benzaldehyde derivatives are often involved in reactions at the benzylic position, such as free radical bromination, nucleophilic substitution, and oxidation . The presence of fluorine atoms and a methyl group in the compound could influence these reactions, potentially leading to unique interactions with its targets.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets . .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3,5-difluoro-2-methylbenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F2O/c1-5-6(4-11)2-7(9)3-8(5)10/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTPAERCJUJOIAH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1F)F)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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